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Chemical Profile and Classification

Furamizole is a nitrofuran derivative that contains a 1,3,4-oxadiazole ring within its structure [1]. This class

of compounds is known for its broad biological activities.

The table below summarizes its core characteristics:

Feature Description

Drug Class Nitrofuran derivative [1] [2]

Core Structure Contains a 1,3,4-oxadiazole ring [1]

Known Activity Strong antibacterial activity [1]

Experimental Protocols and Detection

While search results lack details on Furamizole's mechanism-of-action studies, one paper details a liquid

chromatography (LC) method for its residual analysis in fish, which reflects its experimental detection [2].

The following workflow diagram outlines the key steps of this analytical method:
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Experimental workflow for Furamizole residue analysis in biological tissue [2].

This method demonstrates the following performance characteristics [2]:

Recovery Rate: Approximately 80% from fish meat samples.

Detection Limit: 1-2 ng for a 10 μL injection.

Knowledge Gaps and Further Research

The search results do not specify the exact molecular target or mechanism by which Furamizole kills or

inhibits bacteria. Based on its classification as a nitrofuran, it likely shares a mechanism common to this
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class.

Inferred Mechanism: Many nitrofuran antibiotics are known to be prodrugs. They are activated by
bacterial nitroreductase enzymes inside the cell, generating reactive intermediates that cause

widespread damage to bacterial DNA, proteins, and other macromolecules [1].
Recommended Research: To obtain the precise mechanism of action for your technical guide, I

suggest you:
Consult specialized resources like SciFinder or Reaxys for primary literature.

Search for reviews on "nitrofuran antibacterial mechanism of action" in scientific databases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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